Cas no 2741-16-4 (Isopropoxybenzene)

• Product Name: Isopropoxybenzene
• CAS No: 2741-16-4
• MF: C₉H₁₂O
• MW: 136.190982818604
• MDL: MFCD00048288
• CID: 254563
• PubChem ID: 75966
• Update Time: 2025-11-02

Isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• Isopropoxybenzene
• 1-ISOPROPOXYBENZENE
• Benzene,(1-methylethoxy)-
• propan-2-yloxybenzene
• 4-isopropoxy-benzene
• Benzene,1-methylethoxy
• i-propyl phenyl ether
• isopropoxy-benzene
• iso-propyl phenyl ether
• oisopropylphenol
• phenyl isopropyl ether
• Isopropyl phenyl ether
• Benzene, (1-methylethoxy)-
• (propan-2-yloxy)benzene
• Benzene, 1-methylethoxy-
• 2-Phenoxypropane
• PubChem13188
• (1-Methylethoxy)benzene
• (1-methylethoxy)-benzene
• ZYNMJJNWXVKJJV-UHFFFAOYSA-N
• AK11087
• AMY791
• A819056
• Iso-propoxybenzene
• I10258
• 3KY4MKN2RB
• AKOS008948060
• AI3-11004
• 2741-16-4
• NS00028299
• W-109025
• SCHEMBL12394
• MFCD00048288
• FT-0607976
• I1073
• CAA74116
• InChI=1/C9H12O/c1-8(2)10-9-6-4-3-5-7-9/h3-8H,1-2H
• CS-0154152
• DS-4981
• EN300-35881
• DTXSID10181834
• 6-Bromo-2,2-bipyridine
• EINECS 220-370-9
• Z53833867
• benzene, isopropoxy-

• MDL： MFCD00048288
• Inchi： 1S/C9H12O/c1-8(2)10-9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： ZYNMJJNWXVKJJV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 136.08900
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 0.975 g/cm3 (20 ºC)
• Melting Point: -33°C(lit.)
• Boiling Point: 176°C(lit.)
• Flash Point: 61.9±8.0 ºC,
• Refractive Index: 1.5275 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.78 g/l) (25 º C),
• PSA: 9.23000
• LogP: 2.47380
• λmax: 280(EtOH)(lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Isopropoxybenzene Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Safety Instruction： H227
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Isopropoxybenzene

Comprehensive Guide to Isopropoxybenzene (CAS No. 2741-16-4): Properties, Applications, and Industry Insights

Isopropoxybenzene, also known as isopropyl phenyl ether (CAS No. 2741-16-4), is an organic compound widely used in industrial and research applications. This aromatic ether is characterized by its clear liquid form, mild odor, and solubility in organic solvents. Its molecular structure combines a benzene ring with an isopropoxy group, making it a versatile intermediate in chemical synthesis. With growing interest in sustainable solvents and specialty chemicals, Isopropoxybenzene has garnered attention for its role in green chemistry initiatives.

One of the most searched questions about Isopropoxybenzene is its synthesis method. Typically, it is produced through the Williamson ether synthesis, reacting phenol with isopropyl bromide in the presence of a base. Researchers and manufacturers often explore high-purity Isopropoxybenzene for applications requiring minimal impurities. Recent trends highlight its use as a reaction solvent in pharmaceuticals and agrochemicals, aligning with the demand for low-toxicity alternatives to traditional solvents like toluene or xylene.

The compound’s physical and chemical properties are frequently queried in academic and industrial databases. Isopropoxybenzene exhibits a boiling point of approximately 188°C and a density of 0.96 g/cm³. Its stability under moderate temperatures and resistance to hydrolysis make it suitable for high-temperature reactions. Additionally, its low volatility and compatibility with polymers have led to niche applications in material science, such as plasticizers or resin modifiers.

In the context of green chemistry, Isopropoxybenzene is often compared to other bio-based solvents. Users searching for eco-friendly chemical alternatives may find this compound relevant due to its lower environmental persistence compared to halogenated solvents. Recent studies also explore its potential in catalytic processes, where it serves as a hydrogen donor or ligand in transition-metal catalysis—a hot topic in synthetic chemistry forums.

From an industrial perspective, Isopropoxybenzene is valued for its role in flavor and fragrance formulations. Its subtle aromatic profile makes it a candidate for synthetic aroma compounds, though its primary use remains in specialty chemical manufacturing. Quality control parameters such as GC purity and residual solvent levels are critical for buyers, reflecting the compound’s importance in precision applications.

As regulatory frameworks evolve, Isopropoxybenzene (CAS No. 2741-16-4) is increasingly scrutinized for workplace safety and handling protocols. Safety Data Sheets (SDS) emphasize proper ventilation and PPE, addressing common user queries about storage conditions and compatibility with other chemicals. These discussions align with global shifts toward transparent chemical labeling and risk mitigation in industrial settings.

Looking ahead, research into Isopropoxybenzene derivatives is expanding, particularly in pharmaceutical intermediates and advanced material design. Innovations in microwave-assisted synthesis and flow chemistry are optimizing its production efficiency. For researchers, keywords like “Isopropoxybenzene NMR spectrum” or “thermal stability data” remain high-priority search terms, underscoring the compound’s technical relevance.

In summary, Isopropoxybenzene (CAS No. 2741-16-4) bridges traditional chemistry and modern sustainability goals. Its adaptability across R&D laboratories, industrial processes, and emerging technologies ensures its continued prominence. By addressing user-driven queries and aligning with trends like solvent substitution and process intensification, this guide highlights the compound’s multifaceted role in contemporary chemistry.